Triisononyl trimellitate

Triisononyl trimellitate (TINTM, CAS 53894-23-8) is a premium, high-molecular-weight (588.87 g/mol) monomeric plasticizer synthesized from the esterification of trimellitic anhydride with isononyl alcohol . Characterized by a bulky tri-ester architecture featuring three nine-carbon (C9) branched chains, TINTM is engineered for industrial applications demanding extreme thermal stability, ultra-low volatility, and stringent migration resistance [1]. It serves as a primary plasticizer in high-temperature flexible polyvinyl chloride (PVC) formulations, such as 90°C to 105°C-rated electrical wire insulation, automotive interiors, and durable coatings, where standard phthalate plasticizers fail to maintain long-term mechanical integrity and regulatory compliance.

Substituting TINTM with common commodity phthalates like DOP (dioctyl phthalate) or DINP, or even lighter trimellitates like TOTM (trioctyl trimellitate), introduces significant risks of premature material embrittlement and compliance failure in demanding environments[1]. While DOP provides adequate flexibility at room temperature, its lower molecular weight (390.5 g/mol) and higher vapor pressure lead to rapid volatilization and matrix migration when continuous operating temperatures exceed 70°C to 80°C[1]. Even when compared to TOTM—a standard heat-resistant benchmark—TINTM's larger C9 branched chains provide a higher molecular weight that measurably reduces evaporation rates, improves oven-aged elongation retention, and enhances resistance to soapy water extraction [2]. Relying on generic substitutes in high-temperature or high-extraction environments inevitably results in plasticizer loss, degraded electrical insulation properties, and increased smoke emission during extrusion [2].

Thermal Volatility and Elongation Retention

TINTM exhibits the lowest volatility among monomeric plasticizers due to its high molecular weight of 588.87 g/mol and boiling point exceeding 617°C [1]. When compared to the industry-standard heat-resistant plasticizer TOTM (546.8 g/mol), TINTM demonstrates a lower evaporation rate and superior retention of elongation in oven-aging tests [2]. Against standard DOP (390.5 g/mol, boiling point ~386°C), TINTM prevents the rapid mass loss that causes PVC embrittlement at elevated temperatures, easily meeting the stringent requirements for 105°C-rated wire insulation where DOP fails[1].

Procuring TINTM is essential for manufacturing wire, cable, and automotive components that must pass strict high-temperature certification standards without embrittling over time.

Migration and Extraction Resistance

The bulky, sterically hindered tri-ester architecture of TINTM severely restricts its mobility within the polymer matrix compared to di-ester phthalates [1]. In extraction assays involving soapy water, oils, and non-polar solvents, TINTM shows near-zero exudation and extraction . DOP and DINP, possessing smaller molecular volumes and higher matrix mobility, readily leach into contacting media. This structural advantage allows TINTM to deliver the permanence typically associated with high-viscosity polymeric plasticizers, but without the associated processing penalties[1].

Prevents product degradation and contamination in environments where the polymer is exposed to fluids, oils, or direct contact with other plastics.

Extrusion Processability and Smoke Emission

Achieving high permanence usually requires procuring polymeric plasticizers (MW 1000–6000), which drastically increase compound viscosity and slow down extrusion rates [1]. TINTM offers a critical manufacturing advantage: it maintains a monomeric gelling profile and processing conditions nearly identical to TOTM, allowing for high-speed compounding[2]. Furthermore, TINTM emits significantly less smoke during high-temperature extrusion compared to both standard phthalates and lighter trimellitates, improving workplace safety and reducing equipment fouling [2].

Allows manufacturers to upgrade product durability and thermal ratings without investing in new compounding equipment or sacrificing production line speed.

Wide-Range Temperature Flexibility

While increasing molecular weight to improve heat resistance typically compromises low-temperature flexibility, TINTM breaks this trade-off [1]. Compared to TOTM, TINTM provides superior cold resistance alongside its enhanced aging resistance [2]. The specific tri-isononyl (branched C9) configuration maintains sufficient free volume within the PVC matrix to prevent cold-cracking at sub-zero temperatures, while its high boiling point simultaneously protects against high-temperature degradation [1].

Makes TINTM the optimal procurement choice for outdoor applications, such as exterior cables and automotive parts, exposed to extreme seasonal temperature fluctuations.

High-Temperature Cable Insulation

Because TINTM exhibits lower volatility than TOTM and DOP, it is the ideal primary plasticizer for high-temperature electrical cables that require long-term retention of elongation and strict regulatory compliance.

Automotive Interior Components

Leveraging its ultra-low migration and low smoke/fogging characteristics, TINTM is perfectly suited for dashboard skins and interior trims that must withstand intense solar heating without degrading or fogging the windshield[1].

Harsh-Environment Hoses and Tubing

Due to its exceptional resistance to soapy water and oil extraction, TINTM is the preferred choice for industrial hoses and fluid-handling tubing where phthalate leaching would compromise both the tubing structural integrity and the fluid purity .

Outdoor Weatherstripping

Utilizing its superior cold resistance compared to TOTM, TINTM is highly effective in outdoor PVC weatherstripping and roofing membranes that must endure extreme winter freezing and summer heat without cracking or exuding plasticizer [1].